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Abstract
4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid, a pyridinecarboxylic acid derivative,

presents a scaffold of interest for chemical and pharmaceutical research. This document

provides a comprehensive overview of its known chemical properties. Despite a thorough

review of available scientific literature and chemical databases, detailed experimental protocols

for its synthesis and analysis, as well as data on its biological activity, remain largely

uncharacterized. This guide summarizes the currently available data and highlights areas for

future investigation.

Chemical Properties
4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid (CAS No. 51727-04-9) is a heterocyclic

organic compound with the molecular formula C₇H₇NO₄.[1] Its chemical structure consists of a

pyridine ring substituted with a hydroxyl group at the 4-position, a methoxy group at the 5-

position, and a carboxylic acid group at the 2-position.

Physicochemical Data
A summary of the key physicochemical properties of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid is presented in Table 1. It is important to note that some of these
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values are predicted through computational models and await experimental verification.

Property Value Source

Molecular Formula C₇H₇NO₄ [1]

Molar Mass 169.13 g/mol N/A

CAS Number 51727-04-9 [2]

Melting Point 251-253 °C N/A

Boiling Point (Predicted) 531.6 °C N/A

Density (Predicted) 1.437 g/cm³ N/A

Solubility Data not available N/A

pKa Data not available N/A

Table 1: Physicochemical Properties of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic Acid

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Hydroxy-5-
methoxy-2-pyridinecarboxylic acid are not readily available in the public domain.

Researchers are encouraged to perform these analyses upon synthesis to fully characterize

the compound.

Experimental Protocols
Currently, there are no specific, detailed, and publicly available experimental protocols for the

synthesis and analysis of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid. The synthesis of

structurally similar compounds, such as 4-methoxy-pyridine-2-carboxylic acid methyl ester and

3-hydroxy-4-methoxypicolinic acid, has been documented. These protocols may serve as a

starting point for developing a synthetic route to the target compound.

Proposed Synthetic Workflow
A potential synthetic approach could involve the modification of a suitable pyridine precursor.

The logical workflow for such a synthesis is outlined below.
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Figure 1: A generalized workflow for the potential synthesis of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid.

Biological Activity and Signaling Pathways
As of the latest literature search, there is no published information regarding the biological

activity, mechanism of action, or associated signaling pathways for 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid.

Future Research Directions
The absence of biological data presents a significant opportunity for investigation. A logical

workflow for the initial biological screening of this compound is proposed below.
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Figure 2: A proposed workflow for the initial biological evaluation of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid.

Conclusion
4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid is a chemical entity with established basic

physical properties but lacks in-depth experimental characterization and biological evaluation.

This guide has summarized the available information and outlined logical workflows for future

research. The synthesis, detailed analytical characterization, and comprehensive biological

screening of this compound are critical next steps to unlock its potential in medicinal chemistry

and drug discovery. The provided frameworks for experimental protocols and biological
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screening are intended to serve as a roadmap for researchers venturing into the study of this

and similar novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Products-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market
advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

2. 4-hydroxy-5-methoxy-2-pyridinecarboxylic acid CAS#: 51727-04-9 [m.chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184041#4-hydroxy-5-methoxy-2-pyridinecarboxylic-
acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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